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Compound of Interest

Compound Name: BVT948

Cat. No.: B1668148 Get Quote

For researchers, scientists, and drug development professionals working with BVT948, a

potent protein tyrosine phosphatase (PTP) inhibitor, a comprehensive understanding of safety

and handling protocols is paramount. This document provides essential, immediate safety and

logistical information, including operational and disposal plans, to ensure the safe and effective

use of this compound in a laboratory setting.

Summary of Quantitative Data
While a complete Safety Data Sheet (SDS) for BVT948 is not publicly available, the following

information has been compiled from supplier data sheets. It is crucial to supplement this

information with the complete SDS, which should be obtained from your supplier before

handling the compound.

Parameter Value Source

Storage Temperature
Long-term: -20°C; Short-term

(shipping): Ambient
Abcam

Purity >99% Abcam

Molecular Weight 241.24 g/mol Abcam

Solubility in DMSO ≥ 2.08 mg/mL MedchemExpress

Personal Protective Equipment (PPE)
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Given that BVT948 is a bioactive small molecule, standard laboratory PPE is required to

minimize exposure. The following table outlines the recommended PPE for handling BVT948.

PPE Category Recommendation Rationale

Eye Protection
Safety glasses with side

shields or safety goggles.

Protects eyes from splashes or

aerosols.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).
Prevents skin contact.

Body Protection Laboratory coat.
Protects skin and clothing from

contamination.

Respiratory Protection

Use in a well-ventilated area. A

fume hood is recommended for

handling the solid compound

or preparing stock solutions to

avoid inhalation of dust or

aerosols.

Minimizes inhalation exposure.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational plan is critical for the safe handling of BVT948. The following

step-by-step guidance covers the lifecycle of the compound in a research setting, from receipt

to disposal.

Receiving and Storage
Inspect: Upon receipt, visually inspect the container for any damage or leaks.

Verify: Confirm that the product name and CAS number (39674-97-0) on the label match

your order.

Store: Immediately transfer the compound to a designated, properly labeled, and

temperature-controlled storage location. Long-term storage should be at -20°C.[1]
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Preparation of Stock Solutions
Work in a Fume Hood: All manipulations of the solid BVT948 compound and preparation of

stock solutions should be performed in a certified chemical fume hood to minimize inhalation

risk.

Use Appropriate PPE: Wear the recommended personal protective equipment as outlined in

the table above.

Reconstitution: BVT948 is soluble in DMSO.[2] To prepare a stock solution, add the desired

volume of DMSO to the vial containing the solid compound. For example, to create a 10 mM

stock solution from 1 mg of BVT948 (MW: 241.24), you would add approximately 414.5 µL of

DMSO.

Ensure Complete Dissolution: Gently vortex or sonicate the vial to ensure the compound has

fully dissolved.

Labeling and Storage of Stock Solutions: Clearly label the vial with the compound name,

concentration, solvent, date of preparation, and your initials. Store stock solutions at -20°C or

-80°C to maintain stability.[2]

Disposal Plan
Proper disposal of BVT948 and any contaminated materials is essential to prevent

environmental contamination and ensure laboratory safety.

Waste Segregation and Collection
Solid Waste: Dispose of unused solid BVT948, contaminated weighing paper, and pipette

tips in a dedicated, clearly labeled hazardous chemical waste container.

Liquid Waste: Collect all solutions containing BVT948, including unused stock solutions and

experimental media, in a labeled hazardous liquid chemical waste container. Do not pour

BVT948 solutions down the drain.

Contaminated Labware: Disposable labware (e.g., vials, tubes) that has come into contact

with BVT948 should be placed in the solid hazardous chemical waste container. Non-

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1668148?utm_src=pdf-body
https://www.benchchem.com/product/b1668148?utm_src=pdf-body
https://www.medchemexpress.com/BVT948.html
https://www.benchchem.com/product/b1668148?utm_src=pdf-body
https://www.medchemexpress.com/BVT948.html
https://www.benchchem.com/product/b1668148?utm_src=pdf-body
https://www.benchchem.com/product/b1668148?utm_src=pdf-body
https://www.benchchem.com/product/b1668148?utm_src=pdf-body
https://www.benchchem.com/product/b1668148?utm_src=pdf-body
https://www.benchchem.com/product/b1668148?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668148?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


disposable glassware should be decontaminated by rinsing with a suitable solvent (e.g.,

ethanol or acetone), and the rinsate should be collected as hazardous liquid waste.

Contaminated PPE: Used gloves and other disposable PPE should be disposed of in the

appropriate laboratory waste stream, unless grossly contaminated, in which case they

should be treated as hazardous chemical waste.

Disposal Procedures
Follow Institutional Guidelines: Adhere to your institution's specific guidelines for the disposal

of hazardous chemical waste.

Waste Pickup: Arrange for the pickup of hazardous waste containers by your institution's

environmental health and safety (EHS) department or a licensed waste disposal contractor.

Documentation: Maintain accurate records of the waste generated, including the chemical

name and approximate quantity.

Experimental Workflow Diagram
The following diagram illustrates the key steps in the safe handling and use of BVT948 in a

laboratory setting.
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BVT948 Handling and Disposal Workflow
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Caption: Workflow for safe handling of BVT948.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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